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Compound of Interest

Compound Name: Mitoquinone mesylate

Cat. No.: B1663449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mitoquinone mesylate (MitoQ) is a synthetically developed antioxidant specifically engineered

to accumulate within the mitochondria of living cells. It is composed of a ubiquinone moiety,

which is the active antioxidant component of Coenzyme Q10, linked to a lipophilic

triphenylphosphonium (TPP) cation through a ten-carbon alkyl chain. This cationic structure

facilitates its passage across the mitochondrial membrane and its accumulation within the

mitochondrial matrix, driven by the negative mitochondrial membrane potential. Once inside,

MitoQ is reduced to its active form, mitoquinol, which can effectively neutralize reactive oxygen

species (ROS) at their primary site of production, thereby protecting mitochondria and the cell

from oxidative damage. These application notes provide a comprehensive protocol for the

dissolution and use of Mitoquinone mesylate in cell culture experiments.

Chemical Properties and Solubility
Proper dissolution of Mitoquinone mesylate is critical for accurate and reproducible

experimental results. The solubility of Mitoquinone mesylate varies depending on the solvent.

Table 1: Solubility of Mitoquinone Mesylate in Various Solvents
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) ≥ 50 mg/mL[1]

Use of fresh, anhydrous

DMSO is recommended as it is

hygroscopic and absorbed

moisture can reduce solubility.

[1]

Ethanol ~30 mg/mL[2] Soluble.[2]

Dimethylformamide (DMF) ~30 mg/mL[2] Soluble.

Phosphate-Buffered Saline

(PBS, pH 7.2)
~0.3 mg/mL

Limited solubility. Aqueous

solutions are not

recommended for storage for

more than one day.

Water
100 mg/mL (requires

sonication)

Can be dissolved in water with

sonication.

Stability and Storage
To ensure the integrity and activity of Mitoquinone mesylate, proper storage is essential.

Table 2: Stability and Storage Recommendations for Mitoquinone Mesylate

Form Storage Temperature Stability

Crystalline Solid -20°C ≥ 4 years

Stock Solution in DMSO or

Ethanol
-20°C

1 month (sealed from

moisture)

Stock Solution in DMSO or

Ethanol
-80°C

6 months (sealed from

moisture)

Aqueous Solution 4°C
Not recommended for storage

for more than one day
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Note: For stock solutions, it is advisable to aliquot into single-use volumes to avoid repeated

freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Mitoquinone
Mesylate Stock Solution in DMSO
Materials:

Mitoquinone mesylate (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Allow the vial of Mitoquinone mesylate to equilibrate to room temperature before opening

to prevent condensation.

Weigh out the desired amount of Mitoquinone mesylate powder using an analytical

balance. The molecular weight of Mitoquinone mesylate is 678.8 g/mol . To prepare 1 mL of

a 10 mM stock solution, you will need 6.788 mg of the compound.

Add the appropriate volume of anhydrous DMSO to the powder. For example, add 1 mL of

DMSO to 6.788 mg of Mitoquinone mesylate.

Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (e.g., in

a 37°C water bath) can be used to aid dissolution if necessary.

Aliquot the stock solution into sterile, single-use microcentrifuge tubes.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).

Protocol 2: Preparation of Working Solutions for Cell
Culture
Materials:

10 mM Mitoquinone mesylate stock solution in DMSO

Pre-warmed, sterile cell culture medium appropriate for your cell line

Sterile tubes for dilution

Procedure:

Thaw a single-use aliquot of the 10 mM Mitoquinone mesylate stock solution at room

temperature.

Perform a serial dilution of the stock solution in pre-warmed cell culture medium to achieve

the desired final working concentration.

Important: To avoid precipitation and ensure proper mixing, add the stock solution to the

culture medium and mix immediately. Do not add the medium to the concentrated stock.

The final concentration of DMSO in the cell culture medium should be kept to a minimum,

typically below 0.5%, as higher concentrations can have cytotoxic effects.

For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock:

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mix gently by pipetting up and down.

Replace the existing medium in your cell culture plates with the medium containing the

desired concentration of Mitoquinone mesylate.

Table 3: Examples of Working Concentrations and Incubation Times in Cell Culture

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1663449?utm_src=pdf-body
https://www.benchchem.com/product/b1663449?utm_src=pdf-body
https://www.benchchem.com/product/b1663449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Concentration Incubation Time Application

Human ovarian

granulosa cells

(HGL5)

10 nM
20 hours

(pretreatment)

Protection against

H₂O₂-induced

apoptosis

Human renal proximal

tubular epithelial cells

(HK-2)

0.1 µM, 0.5 µM
24 hours

(pretreatment)

Protection against

hypoxia-

reoxygenation injury

Murine pancreatic

acinar cells
1 µM, 10 µM

30 minutes

(preincubation)

Assessment of

mitochondrial

depolarization

Human embryonic

kidney cells

(HEK293T)

1 µM Up to 48 hours
Protection against

RSV infection

Bovine oocytes 1, 5, 10 µmol/L 22-24 hours
Improvement of in

vitro maturation

Human corneal

endothelial cells

(HCEnC-21T)

0.05 µM Not specified
Enhancement of cell

viability under stress

Note: The optimal working concentration and incubation time are cell-type and experiment-

dependent. It is highly recommended to perform a dose-response and time-course experiment

to determine the optimal conditions for your specific experimental setup.

Mechanism of Action: Mitochondria-Targeted
Antioxidant
Mitoquinone mesylate's mechanism of action is centered on its ability to accumulate in

mitochondria and scavenge reactive oxygen species (ROS).
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Caption: Mechanism of action of Mitoquinone mesylate.

Experimental Workflow
The following diagram outlines a typical experimental workflow for using Mitoquinone
mesylate in cell culture.
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Caption: General experimental workflow for Mitoquinone mesylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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